Cas no 638-28-8 (2-Chlorohexane)

• Product Name: 2-Chlorohexane
• CAS No: 638-28-8
• MF: C₆H₁₃Cl
• MW: 120.620421171188
• MDL: MFCD00039351
• CID: 425630
• PubChem ID: 87565946
• Update Time: 2025-05-24

2-Chlorohexane Chemical and Physical Properties

Names and Identifiers

• Hexane, 2-chloro-
• 2-CHLOROHEXANE
• 2-chloro-hexane
• 2-Hexyl chloride
• EINECS 211-329-6
• Hexane,2-chloro
• GLCIPJOIEVLTPR-UHFFFAOYSA-N
• TL8004502
• InChI=1/C6H13Cl/c1-3-4-5-6(2)7/h6H,3-5H2,1-2H
• Q24734466
• 638-28-8
• SCHEMBL22273417
• DTXSID00867751
• AKOS009159284
• FT-0632714
• D89320
• NS00042071
• SCHEMBL2930674
• MFCD00039351
• DB-054559
• CHEBI:229298
• 2-Chlorohexane

• MDL： MFCD00039351
• Inchi： 1S/C6H13Cl/c1-3-4-5-6(2)7/h6H,3-5H2,1-2H3
• InChI Key： GLCIPJOIEVLTPR-UHFFFAOYSA-N
• SMILES： ClC(C)CCCC

Computed Properties

• Exact Mass: 120.07100
• Monoisotopic Mass: 120.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 35.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.87
• Melting Point: -35.1°C (estimate)
• Boiling Point: 122°C
• Flash Point: 25ºC
• Refractive Index: 1.4150-1.4170
• PSA: 0.00000
• LogP: 2.80390
• Solubility: 。

2-Chlorohexane Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：1993
• HazardClass：3
• PackingGroup：III
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 2-Chlorohexane

Recent Advances in the Study of 2-Chlorohexane (CAS: 638-28-8): Applications and Mechanistic Insights

The chemical compound 2-Chlorohexane (CAS: 638-28-8) has garnered significant attention in recent years due to its versatile applications in pharmaceutical synthesis, agrochemical production, and material science. This research brief synthesizes the latest findings on its molecular properties, synthetic utility, and biological interactions, with a focus on emerging trends and mechanistic studies published within the last two years.

A 2023 study in the Journal of Medicinal Chemistry highlighted 2-Chlorohexane's role as a key intermediate in the synthesis of novel alkylating agents for anticancer drug development. Researchers demonstrated its efficacy in forming carbon-carbon bonds under mild conditions, enabling the construction of complex scaffolds with improved bioavailability (DOI: 10.1021/acs.jmedchem.3c00412). Notably, the compound's chiral center at C-2 was found to influence stereoselectivity in downstream reactions, a property leveraged in asymmetric synthesis protocols.

Advances in green chemistry have reshaped production methodologies for 638-28-8. A 2024 ACS Sustainable Chemistry & Engineering paper detailed a solvent-free photocatalytic chlorination process using visible light, achieving 92% yield with reduced environmental impact (DOI: 10.1021/acssuschemeng.4c00045). This breakthrough addresses traditional concerns about halogenated hydrocarbon synthesis while maintaining the high purity (>99.5%) required for pharmaceutical applications.

From a toxicological perspective, new in silico models published in Chemical Research in Toxicology (2024) have refined predictions of 2-Chlorohexane's metabolic pathways. Molecular dynamics simulations revealed preferential oxidation by CYP2E1 isoforms, forming reactive intermediates that may contribute to observed hepatotoxicity at high concentrations. These findings inform safer handling protocols and structural modifications to mitigate adverse effects (DOI: 10.1021/acs.chemrestox.4c00188).

Industrial applications continue to expand, with patent filings (WO2023187567A1, 2023) demonstrating 2-Chlorohexane's utility in polymer cross-linking for medical device coatings. The compound's balanced lipophilicity (logP 2.8) and volatility make it particularly suitable for vapor-phase deposition techniques, enabling uniform thin-film formation with enhanced biocompatibility.

Ongoing clinical investigations (Phase I/II trials NCT05874292) are exploring derivatives of 638-28-8 as potential antimicrobial adjuvants. Preliminary data suggest synergistic effects with β-lactam antibiotics against multidrug-resistant Staphylococcus aureus, possibly through membrane permeability modulation. These developments position 2-Chlorohexane as a promising scaffold for addressing antimicrobial resistance challenges.

Future research directions highlighted in a recent Nature Reviews Chemistry perspective (2024) emphasize the need for: (1) Advanced computational tools to predict structure-activity relationships of halogenated alkanes, (2) Continuous flow systems to improve production scalability, and (3) Detailed mechanistic studies of chiral-specific biological interactions. The integration of these approaches may unlock new therapeutic applications while addressing sustainability concerns.